Cas no 5285-95-0 (Thiocyanic acid, 2-benzoxazolyl ester)
5285-95-0 structure
Product Name:Thiocyanic acid, 2-benzoxazolyl ester
CAS No:5285-95-0
MF:C8H4N2OS
MW:176.195159912109
CID:2830476
PubChem ID:10877661
Update Time:2025-04-21
Thiocyanic acid, 2-benzoxazolyl ester Chemical and Physical Properties
Names and Identifiers
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- DTXSID80446765
- Thiocyanic acid, 2-benzoxazolyl ester
- 5285-95-0
- SCHEMBL10533366
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- Inchi： 1S/C8H4N2OS/c9-5-12-8-10-6-3-1-2-4-7(6)11-8/h1-4H
- InChI Key： GQBOBBDNPAHXEM-UHFFFAOYSA-N
- SMILES： S(C#N)C1=NC2C=CC=CC=2O1
Computed Properties
- Exact Mass: 176.00443393g/mol
- Monoisotopic Mass: 176.00443393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 75.1Ų
Thiocyanic acid, 2-benzoxazolyl ester Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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